blumenol B blumenol B blumenol B is a natural product found in Camellia sinensis, Cannabis sativa, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 36151-01-6
VCID: VC21120159
InChI: InChI=1S/C13H22O3/c1-9-7-11(15)8-12(3,4)13(9,16)6-5-10(2)14/h7,10,14,16H,5-6,8H2,1-4H3/t10-,13-/m1/s1
SMILES: CC1=CC(=O)CC(C1(CCC(C)O)O)(C)C
Molecular Formula: C13H22O3
Molecular Weight: 226.31 g/mol

blumenol B

CAS No.: 36151-01-6

Cat. No.: VC21120159

Molecular Formula: C13H22O3

Molecular Weight: 226.31 g/mol

* For research use only. Not for human or veterinary use.

blumenol B - 36151-01-6

Specification

Description blumenol B is a natural product found in Camellia sinensis, Cannabis sativa, and other organisms with data available.
CAS No. 36151-01-6
Molecular Formula C13H22O3
Molecular Weight 226.31 g/mol
IUPAC Name (4S)-4-hydroxy-4-[(3R)-3-hydroxybutyl]-3,5,5-trimethylcyclohex-2-en-1-one
Standard InChI InChI=1S/C13H22O3/c1-9-7-11(15)8-12(3,4)13(9,16)6-5-10(2)14/h7,10,14,16H,5-6,8H2,1-4H3/t10-,13-/m1/s1
Standard InChI Key CWOFGGNDZOPNFG-ZWNOBZJWSA-N
Isomeric SMILES CC1=CC(=O)CC([C@]1(CC[C@@H](C)O)O)(C)C
SMILES CC1=CC(=O)CC(C1(CCC(C)O)O)(C)C
Canonical SMILES CC1=CC(=O)CC(C1(CCC(C)O)O)(C)C
Appearance Oil

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